
physicochemical properties of 3,5-Difluoro-4-
methoxyaniline

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3,5-Difluoro-4-methoxyaniline

Cat. No.: B1304122 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3,5-Difluoro-4-
methoxyaniline

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties,

spectral data, and safety information for 3,5-Difluoro-4-methoxyaniline (CAS No: 363-47-3).

[1] This document is intended for researchers, scientists, and professionals in drug

development and chemical synthesis. 3,5-Difluoro-4-methoxyaniline is a fluorinated aromatic

amine that serves as a valuable intermediate in the synthesis of pharmaceuticals and

agrochemicals.[2] The strategic incorporation of fluorine atoms can enhance metabolic stability,

bioavailability, and binding affinity of target molecules, making this compound a significant

building block in medicinal chemistry.[2] This guide summarizes key quantitative data in

structured tables, outlines general experimental protocols for property determination, and

includes visualizations for synthetic and analytical workflows.

Chemical Identity
This section provides the fundamental identifiers for 3,5-Difluoro-4-methoxyaniline.
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Identifier Value

IUPAC Name 3,5-difluoro-4-methoxyaniline[3]

CAS Number 363-47-3[1][3]

Molecular Formula C₇H₇F₂NO[1][4][5]

Synonyms

4-amino-2,6-fluoroanisole, 3,5-difluoro-4-

methoxy-aniline, 3,5-difluoro-4-

methoxyphenylamine[1][3]

InChI Key POVSDXPEJZMSEJ-UHFFFAOYSA-N[1][3]

SMILES COC1=C(F)C=C(N)C=C1F[1]

PubChem CID 2783137[1][3]

Physicochemical Properties
The core physicochemical properties of 3,5-Difluoro-4-methoxyaniline are summarized in the

table below. These properties are critical for understanding the compound's behavior in various

chemical and biological systems.
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Property Value Source

Molecular Weight 159.14 g/mol [1][4]

Appearance
White to pale cream crystals or

powder

Melting Point 77°C to 82.5°C [1]

Boiling Point
249.7°C at 760 mmHg

(Predicted)
[6]

Solubility Insoluble in water [1]

Density 1.281 g/cm³ (Predicted) [6]

Flash Point 104.8°C (Predicted) [6]

LogP 1.5556 (Predicted) [5]

Topological Polar Surface Area

(TPSA)
35.3 Å² [3]

Spectroscopic Data
While specific spectra for 3,5-Difluoro-4-methoxyaniline are not widely available in the

provided search results, the typical analytical techniques used for characterization of similar

molecules like fluoro-anilines include NMR, IR, and Mass Spectrometry.[7][8][9][10][11]
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Technique Expected Observations

¹H NMR

Signals corresponding to the aromatic protons,

methoxy group protons, and amine protons. The

fluorine atoms will cause characteristic splitting

patterns.

¹³C NMR

Resonances for the seven carbon atoms, with

the C-F bonds resulting in large coupling

constants.

IR Spectroscopy

Characteristic absorption bands for N-H

stretching of the amine, C-O stretching of the

ether, and C-F stretching.

Mass Spectrometry

A molecular ion peak corresponding to the

compound's molecular weight, along with a

fragmentation pattern typical for a substituted

aniline.

Experimental Protocols
Detailed experimental protocols for the determination of every physicochemical property of this

specific compound are not publicly available. However, this section describes the standard

methodologies used for such characterizations.

Determination of Melting Point
The melting point of a crystalline solid like 3,5-Difluoro-4-methoxyaniline is typically

determined using the capillary method.

Sample Preparation: A small amount of the dried, crystalline compound is packed into a thin-

walled capillary tube.

Instrumentation: The capillary tube is placed in a melting point apparatus, which consists of a

heated block or oil bath with a thermometer or an electronic temperature sensor.

Measurement: The sample is heated at a slow, controlled rate. The temperature at which the

substance begins to melt and the temperature at which it becomes completely liquid are
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recorded as the melting point range.

Gas Chromatography (GC) for Purity Assay
The purity of 3,5-Difluoro-4-methoxyaniline is often assessed by Gas Chromatography (GC),

as indicated by supplier specifications.[12]

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent.

Injection: A small volume of the sample is injected into the gas chromatograph.

Separation: The compound travels through a heated capillary column, and its components

are separated based on their boiling points and interactions with the column's stationary

phase.

Detection: A detector (e.g., Flame Ionization Detector - FID) measures the quantity of each

component as it elutes from the column.

Analysis: The purity is determined by comparing the area of the main peak to the total area

of all peaks in the chromatogram.

Synthesis of 3,5-Difluoro-4-methoxyaniline
The synthesis of fluorinated anilines often involves the reduction of a corresponding

nitroaromatic compound.[13][14] While a specific protocol for 3,5-Difluoro-4-methoxyaniline is

not detailed, a general synthetic workflow is presented below.

Nitration: A difluorinated precursor is nitrated to introduce a nitro group.

Methoxylation: A methoxy group is introduced onto the aromatic ring, typically through

nucleophilic aromatic substitution.

Reduction: The nitro group of the resulting 3,5-difluoro-4-methoxynitrobenzene intermediate

is reduced to an amine group. This is commonly achieved using reducing agents like

hydrogen gas with a palladium catalyst, or other methods such as using tin(II) chloride or

hydrazine.[14][15]
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Visualizations
The following diagrams illustrate common workflows relevant to the study of 3,5-Difluoro-4-
methoxyaniline.

General Synthetic Workflow for 3,5-Difluoro-4-methoxyaniline
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Caption: A generalized workflow for the synthesis of 3,5-Difluoro-4-methoxyaniline.
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Workflow for Purity Analysis by Gas Chromatography
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Caption: Experimental workflow for determining chemical purity using Gas Chromatography

(GC).

Safety and Handling
3,5-Difluoro-4-methoxyaniline is a hazardous substance and must be handled with

appropriate safety precautions.[3][16]

GHS Hazard Statements:[3]

H302: Harmful if swallowed.[3]

H311: Toxic in contact with skin.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H332: Harmful if inhaled.[3]

Precautionary Measures:[16]

Prevention: Wash hands and any exposed skin thoroughly after handling.[16] Do not eat,

drink, or smoke when using this product.[16] Wear protective gloves, protective clothing, eye

protection, and face protection.[16] Use only outdoors or in a well-ventilated area.[16] Avoid

breathing dust.[16]

Response:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[16]

If on Skin: Wash with plenty of soap and water.[16] Remove contaminated clothing

immediately.[16]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[16]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[16]
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Storage: Store locked up.[16] Keep containers tightly closed in a dry, cool, and well-

ventilated place.[16] Store away from strong oxidizing agents.[1]

Disposal: Dispose of contents/container to an approved waste disposal plant.[16]

Transportation:[1]

UN Number: UN2811[1]

Proper Shipping Name: TOXIC SOLIDS, ORGANIC, N.O.S.[1]

Transport Hazard Class: 6.1[1]

Packing Group: III[1]

Applications
The primary application of 3,5-Difluoro-4-methoxyaniline is as a chemical intermediate in

organic synthesis.[2] Its structural features, particularly the presence of fluorine atoms and a

reactive amine group, make it a key building block for the creation of more complex molecules

with potential uses in the pharmaceutical and agrochemical industries.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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